Methyl 4-({[3-(pyrrolidin-1-ylcarbonyl)-1,2-benzisoxazol-5-yl]sulfonyl}amino)benzoate

• IUPAC Name: methyl 4-(5-chloro-2-methoxyanilino)-6-methylquinoline-2-carboxylate
• InChI: InChI=1S/C19H17ClN2O3/c1-11-4-6-14-13(8-11)15(10-17(21-14)19(23)25-3)22-16-9-12(20)5-7-18(16)24-2/h4-10H,1-3H3,(H,21,22)
• InChI Key: RQZSPMZXELGDAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2NC3=C(C=CC(=C3)Cl)OC)C(=O)OC
• Molecular Formula: C19H17ClN2O3
• Molecular Weight: 356.8 g/mol
• CAS No.: 1206999-07-6

Description

Molecular Structure Analysis

The molecular structure of this compound includes a pyrrolidine ring, a benzisoxazole ring, and a benzoate ester. The pyrrolidine ring is a five-membered nitrogen heterocycle, which contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Scientific Research Applications

Synthesis and Chemical Properties

• Methyl 4-({[3-(pyrrolidin-1-ylcarbonyl)-1,2-benzisoxazol-5-yl]sulfonyl}amino)benzoate is involved in various chemical synthesis processes. For example, it is used in the synthesis of 3-Chloro-6-methyl-dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide, a key intermediate of Tianeptine. This process includes steps like condensation, methylation, hydrogenolysis, and cyclization (Z. Xiu-lan, 2009).
• It also participates in cyclization reactions in the presence of bases, forming 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid (I. Ukrainets et al., 2014).

Application in Material Science

• It's utilized in the process optimization of similar compounds like Methyl 2-methoxy-5-aminosulfonyl benzoate, which is an intermediate of sulpiride. This involves optimizing reaction conditions to improve yields, crucial for efficient industrial-scale synthesis (W. Xu et al., 2018).
• Another application is found in the synthesis of new 4-(trifluoromethyl)pyrrolidines containing various functional groups like sulfonyl, which are synthesized via 1,3-dipolar cycloaddition reactions (Yuriy N. Markitanov et al., 2016).

Mechanism of Action

Target of Action

The compound “Methyl 4-({[3-(pyrrolidin-1-ylcarbonyl)-1,2-benzisoxazol-5-yl]sulfonyl}amino)benzoate” contains a pyrrolidine ring, which is a common structure in many biologically active compounds

Mode of Action

Compounds with a pyrrolidine ring often interact with their targets through the nitrogen atom in the ring .

Biochemical Pathways

Without specific information, it’s hard to determine the exact biochemical pathways that “this compound” might affect. Pyrrolidine derivatives are known to be involved in a wide range of biological activities .

Pharmacokinetics

The presence of the pyrrolidine ring might influence these properties .

Future Directions

The future directions for this compound could involve further exploration of its potential applications in drug discovery, medicinal chemistry, and material science. The versatility of the pyrrolidine scaffold suggests that it could be used to design new compounds with different biological profiles.